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Introduction

Beclometasone dipropionate is a potent glucocorticoid steroid widely used in the treatment of

asthma and other respiratory conditions, as well as various skin disorders due to its anti-

inflammatory and vasoconstrictive properties. Accurate and reliable quantification of

Beclometasone dipropionate in pharmaceutical formulations is crucial for ensuring product

quality, safety, and efficacy. This document provides a detailed application note and protocol for

the determination of Beclometasone dipropionate in various pharmaceutical dosage forms

using UV-Visible spectrophotometry, a simple, cost-effective, and readily available analytical

technique. The method is based on the principle that Beclometasone dipropionate exhibits

strong absorbance in the ultraviolet region of the electromagnetic spectrum.

Principle of the Method
The quantitative determination of Beclometasone dipropionate is based on the measurement of

its absorbance at a specific wavelength in the UV region. The concentration of the drug is then

calculated from a previously prepared calibration curve. Methanol is a commonly used solvent

for this analysis.[1] The absorption maximum (λmax) for Beclometasone dipropionate in

methanol is typically observed around 239 nm.
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Experimental Protocols
Instrumentation and Reagents

Instrumentation:

UV-Visible Spectrophotometer (Double beam) with 1 cm quartz cuvettes.

Analytical balance

Volumetric flasks (10 mL, 50 mL, 100 mL)

Pipettes (various sizes)

Sonicator

Reagents and Chemicals:

Beclometasone dipropionate reference standard

Methanol (AR grade)

Pharmaceutical formulations containing Beclometasone dipropionate (e.g., cream,

ointment, nasal spray, rotacaps).

Preparation of Standard Stock Solution
Accurately weigh 10 mg of Beclometasone dipropionate reference standard.

Transfer the weighed standard into a 100 mL volumetric flask.

Dissolve the standard in approximately 50 mL of methanol.

Sonicate for 10-15 minutes to ensure complete dissolution.

Make up the volume to 100 mL with methanol to obtain a standard stock solution of 100

µg/mL.
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Preparation of Working Standard Solutions and
Calibration Curve

From the standard stock solution (100 µg/mL), pipette appropriate aliquots into a series of 10

mL volumetric flasks.

Dilute with methanol to obtain final concentrations in the range of 5-30 µg/mL.[1]

Scan each solution in the UV-Visible spectrophotometer from 400 nm to 200 nm against a

methanol blank to determine the absorption maximum (λmax).

Measure the absorbance of each working standard solution at the determined λmax

(approximately 239 nm).

Plot a calibration curve of absorbance versus concentration (µg/mL).

Determine the correlation coefficient (R²) and the regression equation (y = mx + c).

Sample Preparation
The sample preparation procedure will vary depending on the pharmaceutical formulation.

For Cream/Ointment Formulations:

Accurately weigh a quantity of the cream or ointment equivalent to 5 mg of Beclometasone

dipropionate.[1]

Transfer the sample to a 50 mL volumetric flask.[1]

Add approximately 30 mL of methanol and sonicate for 15-20 minutes to dissolve the drug.

Make up the volume to 50 mL with methanol and mix thoroughly.

Filter the solution through a suitable filter paper to remove any undissolved excipients.

From the filtrate, make a suitable dilution with methanol to obtain a final concentration

within the linearity range of the calibration curve (e.g., 30 µg/mL).[1]
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For Nasal Spray Formulations:

The contents of a commercially available nasal spray can be used.

A specific volume of the spray solution is taken and diluted with a suitable solvent to

achieve a concentration within the calibrated range.

For Rotacaps/Dry Powder Inhalers:

The contents of a specified number of rotacaps are emptied into a volumetric flask.

The powder is dissolved in methanol with the aid of sonication.

The solution is then filtered and diluted appropriately to fall within the linear range of the

method.

Sample Analysis
Measure the absorbance of the final prepared sample solution at the λmax determined for

the standard.

Calculate the concentration of Beclometasone dipropionate in the sample solution using the

regression equation from the calibration curve.

Determine the amount of Beclometasone dipropionate in the pharmaceutical formulation.

Method Validation Summary
The developed spectrophotometric method should be validated according to the International

Council for Harmonisation (ICH) guidelines. Key validation parameters are summarized below.
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Parameter Typical Results

Wavelength (λmax) 239 nm (in Methanol)

Linearity Range 5 - 50 µg/mL[1][2]

Correlation Coefficient (R²) > 0.999[1]

Accuracy (% Recovery) 98.0% to 102.0%

Precision (% RSD) < 2%

Limit of Detection (LOD) 0.127 µg/mL

Limit of Quantification (LOQ) 0.423 µg/mL

Note: The values presented in the table are typical and may vary slightly depending on the

specific experimental conditions and instrumentation.

Data Presentation
Table 1: Linearity Data for Beclometasone Dipropionate

Concentration (µg/mL) Absorbance (at 239 nm)

5 Insert Absorbance

10 Insert Absorbance

15 Insert Absorbance

20 Insert Absorbance

25 Insert Absorbance

30 Insert Absorbance

Regression Equation y = mx + c

Correlation Coefficient (R²) > 0.999

Table 2: Accuracy Study Results (% Recovery)
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Spiked Level
Amount Added
(µg/mL)

Amount Found
(µg/mL)

% Recovery

80% Insert Value Insert Value Insert Value

100% Insert Value Insert Value Insert Value

120% Insert Value Insert Value Insert Value

Mean % Recovery Insert Value

Table 3: Precision Study Results
Precision Type

Concentration

(µg/mL)

Absorbance (Mean ±

SD, n=6)
% RSD

Intra-day 20 Insert Value < 2%

Inter-day 20 Insert Value < 2%

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12100172?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation Stage

Analysis Stage

Data Processing

Standard Preparation
(Stock & Working Solutions)

UV-Vis Spectrophotometric Scan
(Determine λmax)

Establish λmax

Calibration Curve Generation

Concentration vs. Absorbance

Sample Preparation
(from Formulation)

Absorbance Measurement
(at λmax)

Use determined λmax

Quantification of Beclometasone

Use Regression Equation

Click to download full resolution via product page

Caption: Experimental workflow for spectrophotometric determination.
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Caption: Logical relationship of the analytical process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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